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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 2-
Carboxyethyl acrylate (CEA), a versatile monomer utilized in various research and
development applications. This document synthesizes critical information from Safety Data
Sheets (SDS) and regulatory guidelines to ensure safe handling, storage, and use in a
laboratory setting. All quantitative data is presented in structured tables for clarity and ease of
comparison, and detailed experimental protocols for key toxicological assessments are
provided.

Chemical and Physical Properties

2-Carboxyethyl acrylate is a colorless, viscous liquid with a characteristic odor.[1] It is soluble
in water and possesses a unique combination of acrylate and carboxylic acid functionalities,
making it a valuable building block in polymer synthesis.
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Property Value Reference
CAS Number 24615-84-7 [1]
Molecular Formula C6H804 [1]
Molecular Weight 144.1 g/mol [1]

Physical State

Liquid (viscous)

[1]

Color Colorless [1]
Odor Characteristic [1]
Boiling Point 103 °C at 25 hPa [1]
Density 1.214 g/mL at 25 °C

Solubility in Water

Soluble

Refractive Index

n20/D 1.457

Hazard Identification and Classification

2-Carboxyethyl acrylate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are severe skin corrosion and eye damage.

GHS Classification

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Source:[1]

GHS Label Elements
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Pictogram Signal Word Hazard Statements

E, H314: Causes severe skin
laalt text Danger

burns and eye damage

Source:[1]

The following diagram illustrates the logical pathway for the GHS classification of 2-
Carboxyethyl acrylate based on its primary hazards.

c PG Skin Corrosion
auses severe skin burns Category 1
Hazard Assessment
Causes serious eye damage Serious Eye Damage
Category 1

2-Carboxyethyl Acrylate |—>

Signal Word: Hazard Statement:
Danger H314

Click to download full resolution via product page

GHS Hazard Classification Pathway for 2-Carboxyethyl Acrylate.

Toxicological Information

The primary toxicological concerns for 2-Carboxyethyl acrylate are its corrosive effects on the
skin and eyes. It is not classified as acutely toxic via oral, dermal, or inhalation routes, nor is it
considered a skin sensitizer, mutagen, carcinogen, or reproductive toxicant.[1]
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Endpoint Result Species Method
Acute Oral Toxicity -
> 5000 mg/kg Rat Not specified
(LD50)
) Causes severe skin
Skin - -
) o burns and eye Not specified Not specified
Corrosion/Irritation
damage
Serious Eye Causes serious eye N N
o Not specified Not specified
Damage/Eye Irritation ~ damage
) o Not classified as a B -
Skin Sensitization _ N Not specified Not specified
skin sensitizer
Germ Cell Not classified as germ . a
o ) Not specified Not specified
Mutagenicity cell mutagenic
) o Not classified as - -
Carcinogenicity ) ) Not specified Not specified
carcinogenic
] o Not classified as a - -
Reproductive Toxicity Not specified Not specified

reproductive toxicant

Source:[1][2]

Experimental Protocols for Key Toxicological

Endpoints

The assessment of skin corrosion and eye irritation is critical for the safe handling of 2-
Carboxyethyl acrylate. The following are summaries of the standardized OECD guidelines for

these tests.

Skin Corrosion: In Vitro Reconstructed Human
Epidermis (RhE) Test (OECD Guideline 431)

This in vitro test method utilizes a reconstructed human epidermis model to assess the

potential of a chemical to cause skin corrosion.
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Methodology:

o Test System: A three-dimensional reconstructed human epidermis model, which mimics the
biochemical and physiological properties of the upper layers of human skin.

e Procedure:

[¢]

The test chemical is applied topically to the surface of the RhE tissue.
o The exposure duration is typically for defined periods, such as 3 minutes and 1 hour.
o Following exposure, the tissue is thoroughly rinsed to remove the test chemical.

o The viability of the skin tissue is then determined using a cell viability assay, most
commonly the MTT assay. In this assay, the mitochondrial dehydrogenase of viable cells
reduces the yellow MTT tetrazolium salt to a purple formazan, which is then extracted and
guantified spectrophotometrically.

» Classification: A substance is identified as corrosive if the mean tissue viability is below a
certain threshold after a specific exposure time.

The workflow for the in vitro skin corrosion test is depicted below.
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Perform MTT Assay
(Measure Cell Viability)

Quantify Formazan
(Spectrophotometry)

Classify as Corrosive or
Non-Corrosive based on
Viability Thresholds
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Workflow for OECD Guideline 431 Skin Corrosion Test.
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Acute Eye Irritation/Corrosion (OECD Guideline 405)

This in vivo test is designed to determine the potential of a substance to cause irritation or
corrosion to the eye.

Methodology:
o Test System: Typically, albino rabbits are used for this test.
e Procedure:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye remains untreated and serves as a control.

o The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.

o The degree of eye irritation is evaluated by scoring lesions of the cornea (opacity), iris,
and conjunctiva (redness and swelling).

o Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions. Severe, irreversible damage leads to a classification of "Serious Eye
Damage," while reversible irritation leads to a classification of "Eye Irritation."

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
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Aspect Recommendation

Use only in well-ventilated areas. Local exhaust

Ventilation Do
ventilation is recommended.[1]
Wear protective gloves, protective clothing, and
Personal Protective Equipment (PPE) eye/face protection.[1] In case of inadequate
ventilation, wear respiratory protection.[3]
] Do not eat, drink, or smoke in work areas. Wash
Hygiene

hands thoroughly after handling.[1]

N Store in a tightly closed container in a cool, well-
Storage Conditions _
ventilated place.[4]

Incompatible Materials Keep away from oxidizing agents.

First Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[5]

Take off immediately all contaminated clothing.

Skin Contact Rinse skin with water or shower for at least 15

minutes. Seek immediate medical attention.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion i ) i )
immediate medical attention.[1]
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Fire-Fighting Measures

While not readily flammable, 2-Carboxyethyl acrylate is combustible.[1]

Aspect Recommendation

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media . o
chemical, or carbon dioxide.[1]

Unsuitable Extinguishing Media Do not use a heavy water stream.[1]

Carbon monoxide (CO) and carbon dioxide

Hazardous Combustion Products
(CO2).[1]

Wear self-contained breathing apparatus

Fire-Fighting Procedures ]
(SCBA) and full protective gear.[1]

Ecological Information

Currently, there is limited quantitative data available on the ecotoxicity of 2-Carboxyethyl
acrylate. It is not classified as hazardous to the aquatic environment.[1] However, as with all

chemicals, release into the environment should be avoided.[1]

This guide is intended to provide key safety information for trained professionals. Always refer
to the most current and complete Safety Data Sheet (SDS) from your supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemos.de [chemos.de]
e 2. Buy 2-Carboxyethyl acrylate | 24615-84-7 [smolecule.com]

o 3. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1210496?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.benchchem.com/product/b1210496?utm_src=pdf-body
https://www.benchchem.com/product/b1210496?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.benchchem.com/product/b1210496?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.smolecule.com/products/s586873
https://www.chemicalbook.com/msds/2-carboxyethyl-acrylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Page loading... [guidechem.com]
e 5. echemi.com [echemi.com]

 To cite this document: BenchChem. [2-Carboxyethyl Acrylate: A Comprehensive Technical
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210496#2-carboxyethyl-acrylate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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